Cas no 326022-77-9 (1-(4-Fluorophenylsulfonyl)-1,2,3,4-tetrahydroquinoline)

• Product Name: 1-(4-Fluorophenylsulfonyl)-1,2,3,4-tetrahydroquinoline
• CAS No: 326022-77-9
• MF: C₁₅H₁₄FNO₂S
• MW: 291.340566158295
• CID: 3054787
• PubChem ID: 767981
• Update Time: 2025-04-21

1-(4-Fluorophenylsulfonyl)-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorophenylsulfonyl)-1,2,3,4-tetrahydroquinoline
• cid_767981
• Oprea1_720557
• 1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinoline
• JHICC02106
• BRD-K18817587-001-03-7
• 1-[(4-fluorophenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline
• IFLab1_004081
• CHEMBL1603118
• Oprea1_301982
• 1-((4-FLUOROPHENYL)SULFONYL)-1,2,3,4-TETRAHYDROQUINOLINE
• Cambridge id 5353092
• SR-01000547621
• SMR000514216
• MLS001207781
• SR-01000547621-1
• Z45498283
• 1-(4-Fluoro-benzenesulfonyl)-1,2,3,4-tetrahydro-quinoline
• BDBM65866
• STL260116
• AB00082399-01
• AKOS000595862
• HMS1423J11
• 326022-77-9
• 1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinoline
• WAY-270770
• AG-690/12883165

• Inchi： 1S/C15H14FNO2S/c16-13-7-9-14(10-8-13)20(18,19)17-11-3-5-12-4-1-2-6-15(12)17/h1-2,4,6-10H,3,5,11H2
• InChI Key： UXEDWAWAWJTDCB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N1C2C=CC=CC=2CCC1)(=O)=O

Computed Properties

• Exact Mass: 291.07292802Da
• Monoisotopic Mass: 291.07292802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.8Ų